2-(4-Methyl-piperidine-1-sulfonyl)-ethylamine oxalate
Overview
Description
2-(4-Methyl-piperidine-1-sulfonyl)-ethylamine oxalate is a useful research compound. Its molecular formula is C10H20N2O6S and its molecular weight is 296.34. The purity is usually 95%.
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Scientific Research Applications
Pharmacokinetics and Pharmacodynamics Insights
Research on compounds like disulfiram and its metabolites offers insight into the pharmacokinetics and pharmacodynamics of drugs with sulfonyl and amine components. These studies elucidate how such compounds are absorbed, distributed, metabolized, and excreted in the body, highlighting their potential therapeutic applications and mechanisms of action (Johansson, 1992).
Novel Syntheses of Cyclic Compounds
The synthesis and characterization of novel cyclic compounds containing aminobenzenesulfonamide have been explored, indicating the utility of sulfonyl and amine functionalities in developing new chemical entities. These compounds find applications in pharmaceuticals and as functional molecules in organic syntheses, underscoring the diversity and versatility of sulfonyl-amines in chemistry and drug development (Kaneda, 2020).
Therapeutic Applications of Sulfur-Containing Motifs
Sulfur-containing compounds, especially sulfonyl or sulfonamide analogues, exhibit a wide range of pharmacological properties. Research has highlighted their significance in discovering new therapeutic agents, with over 150 FDA-approved sulfur-based drugs treating various diseases. This emphasizes the critical role of sulfur motifs in medicinal chemistry for antimicrobial, anti-inflammatory, antiviral, and anticancer applications (Zhao et al., 2018).
Antioxidant Capacity and Chemical Reactivity
Studies on the antioxidant capacity of compounds like ABTS and its derivatives reveal the intricate reaction pathways involved in the interaction between antioxidants and radical species. This research provides foundational knowledge on the chemical reactivity of sulfonyl-containing compounds and their potential applications in developing antioxidant therapies (Ilyasov et al., 2020).
Synthesis and Medicinal Importance of Cyclic Sulfones
The synthesis, reactions, and applications of cyclic sulfones highlight their significance in medicinal chemistry and pharmaceutical sciences. These compounds possess biological activities, such as antimicrobial, anti-inflammatory, and anticancer effects, showcasing the therapeutic potential of sulfonyl-ethylamine derivatives (Alam et al., 2018).
Properties
IUPAC Name |
2-(4-methylpiperidin-1-yl)sulfonylethanamine;oxalic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2O2S.C2H2O4/c1-8-2-5-10(6-3-8)13(11,12)7-4-9;3-1(4)2(5)6/h8H,2-7,9H2,1H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEKALXKJIVRFRB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)S(=O)(=O)CCN.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1185304-35-1 | |
Record name | Ethanamine, 2-[(4-methyl-1-piperidinyl)sulfonyl]-, ethanedioate (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1185304-35-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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